Cas no 1249543-81-4 ([1-(Pyridine-3-carbonyl)pyrrolidin-3-yl]methanol)

• Product Name: [1-(Pyridine-3-carbonyl)pyrrolidin-3-yl]methanol
• CAS No: 1249543-81-4
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 5046164
• Update Time: 2025-07-19

[1-(Pyridine-3-carbonyl)pyrrolidin-3-yl]methanol Chemical and Physical Properties

Names and Identifiers

• [1-(pyridine-3-carbonyl)pyrrolidin-3-yl]methanol
• [3-(hydroxymethyl)pyrrolidin-1-yl]-pyridin-3-ylmethanone
• [1-(Pyridine-3-carbonyl)pyrrolidin-3-yl]methanol

• Inchi： 1S/C11H14N2O2/c14-8-9-3-5-13(7-9)11(15)10-2-1-4-12-6-10/h1-2,4,6,9,14H,3,5,7-8H2
• InChI Key： PJAWAMRUWGQICH-UHFFFAOYSA-N
• SMILES： OCC1CN(C(C2C=NC=CC=2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 233
• XLogP3: 0
• Topological Polar Surface Area: 53.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on [1-(Pyridine-3-carbonyl)pyrrolidin-3-yl]methanol

Recent Advances in the Study of [1-(Pyridine-3-carbonyl)pyrrolidin-3-yl]methanol (CAS: 1249543-81-4)

The compound [1-(Pyridine-3-carbonyl)pyrrolidin-3-yl]methanol (CAS: 1249543-81-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of [1-(Pyridine-3-carbonyl)pyrrolidin-3-yl]methanol as a key intermediate in the synthesis of novel pharmacologically active molecules. Its unique structural features, including the pyridine and pyrrolidine moieties, make it a versatile scaffold for the design of inhibitors targeting various enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of selective kinase inhibitors with promising anti-cancer properties.

In addition to its synthetic applications, [1-(Pyridine-3-carbonyl)pyrrolidin-3-yl]methanol has been investigated for its direct biological effects. A study conducted by Zhang et al. (2024) revealed that this compound exhibits moderate inhibitory activity against certain inflammatory cytokines, suggesting potential applications in the treatment of autoimmune diseases. The mechanism of action appears to involve modulation of NF-κB signaling pathways, although further studies are needed to fully elucidate its pharmacological profile.

From a chemical perspective, advancements in the scalable synthesis of [1-(Pyridine-3-carbonyl)pyrrolidin-3-yl]methanol have been reported, with several research groups optimizing reaction conditions to improve yield and purity. Notably, a green chemistry approach utilizing catalytic hydrogenation has been successfully employed, reducing the environmental impact of its production (ACS Sustainable Chemistry & Engineering, 2023).

Looking ahead, the future research directions for this compound include structure-activity relationship (SAR) studies to enhance its biological potency and selectivity, as well as investigations into its pharmacokinetic properties. The growing body of evidence supporting its diverse applications positions [1-(Pyridine-3-carbonyl)pyrrolidin-3-yl]methanol as a compound of significant interest in medicinal chemistry and drug development pipelines.